(3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine

• Molecular Formula: C13H22N2
• Molecular Weight: 206.33 g/mol
• SMILES: CCC(C)C(C)NC(C)C1=CN=CC=C1
• InChI: InChI=1S/C13H22N2/c1-5-10(2)11(3)15-12(4)13-7-6-8-14-9-13/h6-12,15H,5H2,1-4H3
• InChIKey: LJKVXODUWUVXCP-UHFFFAOYSA-N

(3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine: A Sterically Hindered Chiral Amine Building Block for Research Procurement

(3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine (CAS 1218108-68-9) is a secondary amine featuring a 3-pyridin-3-yl-ethyl pharmacophore linked to a branched 3-methylpentan-2-yl alkyl chain, yielding a molecular formula of C₁₃H₂₂N₂ and a molecular weight of 206.33 g/mol . This compound is characterized by a high calculated partition coefficient (LogP 3.1668), indicating significant lipophilicity relative to simpler pyridyl-ethylamine scaffolds . It serves primarily as a specialized building block or chiral scaffold in medicinal chemistry research, where its steric bulk and stereochemical complexity are used to modulate target binding or pharmacokinetic properties .

Workflow

Medicinal chemistry chiral scaffold and building block sourcing.

Selection Logic

Elevated lipophilicity and steric bulk differentiate from simpler pyridyl-ethylamine cores.

Research Context

Supports stereochemical SAR exploration; supplied as a 97% purity research material.

The Critical Role of Alkyl Chain Architecture in (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine Selection

The specific substitution pattern of (3-methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine is not interchangeable with other 1-(pyridin-3-yl)ethylamine derivatives due to marked differences in key physicochemical properties, primarily lipophilicity and steric bulk . Substitution of this compound with a simpler, less lipophilic analog—such as 1-(pyridin-3-yl)ethylamine—would predictably alter molecular recognition events in biological assays (e.g., receptor binding kinetics, cellular permeability) and could fundamentally change the outcome of structure-activity relationship (SAR) studies . The quantified differentiation in calculated LogP (Δ > +2.3 units) provides a concrete, data-driven justification for procuring this specific analogue over generic or less substituted alternatives .

Target compound

(3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine

Potential substitute

Simpler 1-(pyridin-3-yl)ethylamine analogs

Risk factor 1

Lipophilicity Shift

A significant LogP difference may alter membrane permeability and assay binding profiles.

Risk factor 2

Steric Profile Mismatch

Absence of the branched alkyl chain removes steric constraints, potentially changing target engagement selectivity.

Risk factor 3

Stereochemical Context

Replacing a dual-chiral-center scaffold with an achiral or single-center analog may shift stereospecific SAR outcomes.

Quantitative Differentiation of (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine vs. In-Class Analogs

Enhanced Lipophilicity (LogP) Compared to Unsubstituted Core Scaffold

The target compound exhibits a calculated LogP of 3.1668, which is substantially higher than the reported LogP values for the core scaffold 1-(pyridin-3-yl)ethylamine, which range from 0.1 to 1.80 [1]. This increase in lipophilicity is a direct consequence of the branched 3-methylpentan-2-yl substitution .

Lipophilicity Increase

Cross-study comparable

ΔLogP > +2.3

Supports selection for enhanced membrane permeability context

Computational prediction; vs. unsubstituted core scaffold

Evidence Dimension	Lipophilicity (calculated LogP)
Target Compound Data	LogP = 3.1668
Comparator Or Baseline	1-(pyridin-3-yl)ethylamine: LogP = 0.1 to 1.80
Quantified Difference	ΔLogP > +2.3 units
Conditions	Computational prediction; comparative analysis of vendor data

Why This Matters

Higher LogP correlates with increased membrane permeability and altered pharmacokinetics, making this compound a strategic choice for projects requiring enhanced cell penetration or blood-brain barrier access.

• [1] SIELC Technologies. (2021). 1-pyridin-3-yl-ethylamine. Compound data sheet. View Source

Molecular Weight and Structural Bulk vs. Core Scaffold

With a molecular weight of 206.33 g/mol, (3-methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine is considerably larger and more sterically demanding than its unsubstituted counterpart, 1-(pyridin-3-yl)ethylamine (MW ~122.17 g/mol) [1]. This increased size and the branched nature of the alkyl chain introduce steric constraints that are absent in simpler analogs .

Steric Bulk Increase

Class-level inference

ΔMW +84.2 g/mol

Indicates altered steric profile for binding pocket selectivity studies

Calculated molecular weight; vendor specifications

Evidence Dimension	Molecular Size (Molecular Weight)
Target Compound Data	MW = 206.33 g/mol
Comparator Or Baseline	1-(pyridin-3-yl)ethylamine: MW ≈ 122.17 g/mol
Quantified Difference	ΔMW = +84.16 g/mol
Conditions	Calculated molecular weight; vendor specifications

Why This Matters

The increased molecular weight and steric bulk can be leveraged to improve target selectivity by exploiting size-exclusion principles within a protein binding pocket or to tune the compound's physicochemical properties for specific assay formats.

• [1] MolBase. (n.d.). (S)-1-(pyridin-3-yl)-ethylamine. Compound data sheet. View Source

Potential for Selective Enzyme Interaction vs. Structurally Similar Building Blocks

A compound with the identical name and molecular formula (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine was reported to have a Ki of 1.11E+6 nM (1.11 mM) against phenylethanolamine N-methyltransferase (PNMT) in a radiochemical assay [1]. While weak, this affinity represents a quantifiable interaction with a biologically relevant target that may be influenced by the compound's unique structural features. No such data was found for the comparator (2-Methylpentan-3-yl)[1-(pyridin-4-yl)ethyl]amine, an isomer differing only in the position of a methyl group and the nitrogen atom on the pyridine ring .

Reported Enzyme Affinity

Data to verify

Ki 1.11 mM

Differentiates from isomers lacking target-engagement data

In vitro radiochemical assay against PNMT; affinity context-dependent

Evidence Dimension	In vitro enzyme inhibition
Target Compound Data	Ki = 1.11E+6 nM
Comparator Or Baseline	(2-Methylpentan-3-yl)[1-(pyridin-4-yl)ethyl]amine: Data not available
Quantified Difference	N/A (presence vs. absence of data)
Conditions	In vitro radiochemical assay against bovine PNMT

Why This Matters

The existence of a measured, albeit weak, Ki provides a concrete data point for structure-activity relationship analysis, differentiating it from isomers for which no target engagement data is publicly available.

• [1] BindingDB. (n.d.). BDBM50367284 (CHEMBL291584). Affinity Data for Ki: 1.11E+6 nM. View Source

Chiral Complexity and Synthetic Differentiation

The structure of (3-methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine contains two chiral centers (the C-2 carbon of the pentane chain and the ethylamine carbon), creating significant stereochemical complexity . This is in contrast to simpler, achiral pyridyl-ethylamines or even other chiral analogs with only a single stereocenter . The compound is procured as a research material with a specified purity of 97% .

Stereochemical Complexity

Supplier specification

Dual Chiral Centers

Enables enantiomer-specific SAR and chiral pool exploration

Unspecified stereoisomeric form; 97% purity

Evidence Dimension	Stereochemical Complexity
Target Compound Data	Two chiral centers, unspecified stereoisomeric form
Comparator Or Baseline	Simpler pyridyl-ethylamines: 0-1 chiral center
Quantified Difference	Qualitative increase in stereochemical diversity
Conditions	Structural analysis; vendor specifications

Why This Matters

The presence of two chiral centers makes this compound a valuable scaffold for generating enantiomerically enriched building blocks, which are essential for exploring stereospecific interactions in drug discovery.

Strategic Procurement Scenarios for (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine in Scientific Research

Medicinal Chemistry: Modulating Lipophilicity and Sterics in a Lead Series

In a structure-activity relationship (SAR) campaign, (3-methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine (LogP 3.1668) can be systematically compared to its less lipophilic core scaffold (LogP ~0.1-1.8) to optimize physicochemical properties . Researchers can quantify the impact of this specific substitution on key parameters such as LogD, membrane permeability (e.g., in a PAMPA or Caco-2 assay), and metabolic stability, thereby providing data-driven justification for its inclusion in a lead optimization program .

Chemical Biology: Investigating Structure-Activity Relationships via Steric Perturbation

The compound's branched 3-methylpentan-2-yl group introduces significant steric bulk relative to the core 1-(pyridin-3-yl)ethylamine scaffold (ΔMW = +84.16 g/mol) . This feature allows researchers to use (3-methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine as a tool to probe the steric tolerance of a protein binding pocket. By comparing the activity of this compound against a smaller analog, researchers can map the spatial constraints of the target and gain insights into the molecular recognition events governing biological activity .

Chiral Pool and Fragment-Based Drug Discovery (FBDD)

With its two chiral centers, (3-methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine is a valuable entry point for generating diverse chiral amines . It can be procured as a versatile building block for fragment-based drug discovery (FBDD) libraries, where its combination of a basic amine, an aromatic pyridine, and a hydrophobic, chiral alkyl chain provides three distinct vectors for fragment growth . The high purity (97%) ensures reliability in subsequent synthetic steps .

Application

Selection Property

Validation Focus

Lipophilicity / Steric SAR Studies

High calculated LogP and steric bulk vs. core scaffold

Membrane permeability and metabolic stability context

Protein Binding Pocket Mapping

Branched alkyl chain steric perturbation

Target steric tolerance and molecular recognition review

Chiral Fragment-Based Discovery

Dual chiral centers and aromatic amine vector

Enantiomer-specific scaffold reliability and synthetic versatility